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Compound of Interest

Compound Name: Z-11-Tetradecenal

CAS No.: 35237-64-0

Cat. No.: B110140 Get Quote

Executive Summary Z-11-Tetradecenal (CAS 20711-10-8) is a long-chain aliphatic aldehyde

widely used as a sex pheromone component for Lepidoptera (e.g., Spruce Budworm,

Choristoneura fumiferana).[1][2] While it poses lower acute toxicity risks to humans compared

to short-chain aldehydes (like formaldehyde), it presents a specific, high-risk profile for aquatic

environments.[1][2]

This guide outlines the critical disposal workflows required to maintain environmental

stewardship and regulatory compliance. The core directive is simple: Zero drain discharge. Due

to its lipophilic nature and high aquatic toxicity, incineration is the only validated disposal

method for laboratory quantities.

Chemical Profile & Risk Assessment
Effective disposal begins with understanding the chemical's behavior in a waste stream.[1]

Unlike water-soluble aldehydes, Z-11-Tetradecenal is lipophilic.[1][2] It will not dilute in water; it

will float, coat, and persist.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b110140?utm_src=pdf-interest
https://www.benchchem.com/product/b110140?utm_src=pdf-body
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Isomate_CMLR_TT_MSDS1bn.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Isomate_CMLR_TT_MSDS1bn.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Isomate_CMLR_TT_MSDS1bn.pdf
https://www.benchchem.com/product/b110140?utm_src=pdf-body
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Isomate_CMLR_TT_MSDS1bn.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Isomate_CMLR_TT_MSDS1bn.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Operational Implication

CAS Number 20711-10-8
Use for waste manifesting.[1]

[2]

Chemical Class
Aliphatic Aldehyde

(Unsaturated)

Prone to oxidation; degrades

to carboxylic acid.[1][2]

Flash Point >100°C (Typical)

Combustible.[1][2][3] Classified

as Ignitable Waste if mixed

with solvents.[1]

Aquatic Toxicity Acute/Chronic Category 1/2
CRITICAL: Toxic to aquatic life

with long-lasting effects.[1][2]

Solubility
Insoluble in water; Soluble in

organics

Do not use aqueous

neutralization kits.

The "Pheromone Paradox"
Researchers often assume that because pheromones are "natural" and used in agriculture,

they are environmentally benign.[1] This is false in concentrated laboratory contexts.[1] A spill

of pure Z-11-Tetradecenal into a drainage system can trigger regulatory violations due to its

high toxicity to fish and aquatic invertebrates (LC50 values are often in the low mg/L range).[1]

Disposal Decision Logic (Workflow)
The following diagram illustrates the decision matrix for disposing of Z-11-Tetradecenal based

on its physical state and concentration.
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Waste Generation:
Z-11-Tetradecenal

Determine Physical State
& Concentration

Pure Liquid or
High Conc. Solution

>1% Conc

Dilute Solvent
Mixture (<1%)

<1% in Hexane/Acetone

Solid Waste
(Septa, Lures, Wipes)

Contaminated Solids

Segregate:
Do NOT mix with Oxidizers

Final Disposal:
High-Temp Incineration

Solid Haz Waste StreamContainerize:
Glass or Steel (No PVC)

Labeling:
'Aldehyde Waste' + Solvents

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and routing Z-11-Tetradecenal waste streams.

Step-by-Step Disposal Protocol
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Step 1: Segregation (The Compatibility Rule)
Do Not Mix With: Strong oxidizing agents (e.g., Nitric acid, Peroxides, Permanganates).[1][2]

Aldehydes can react exothermically with oxidizers to form carboxylic acids, potentially

causing pressure buildup or fire.[1]

Acceptable Mixtures: It is compatible with standard organic solvents (Hexane, Acetone,

Dichloromethane).[1] If the Z-11-Tetradecenal is already in solution, it should be

consolidated with the "Non-Halogenated Organic" waste stream (unless the solvent is

halogenated).[1][2]

Step 2: Containerization
Material: Use Amber Glass or Stainless Steel.

Why? Long-chain aldehydes can permeate or soften certain low-density plastics over time.

[1][2] Amber glass prevents UV-degradation (isomerization) prior to pickup.[1]

Headspace: Minimize headspace in the waste container.

Why? Aldehydes auto-oxidize in the presence of air to form acids.[1][2] While not

dangerous, this changes the chemical composition of your waste profile.[1]

Step 3: Labeling
Your waste tag must be explicit to ensure the incineration facility processes it correctly.[1]

Chemical Name: Write out "Z-11-Tetradecenal" (Do not use abbreviations like "Z11-TD").

Hazard Checkboxes: Mark "Toxic" (Aquatic) and "Irritant." If mixed with flammable solvents,

mark "Ignitable."[1]

Special Note: Add the comment: "Contains Long-Chain Aldehydes – Incineration Required."

Step 4: Spill Management (Immediate Action)
If a spill occurs (>5 mL):

Isolate: Evacuate the immediate area. Ensure no ignition sources are present.[1][4][5]
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PPE: Wear Nitrile gloves (double gloving recommended) and safety goggles.[1]

Absorb: Do NOT use water.[1][4] Use an inert absorbent (Vermiculite, Sand, or clay-based

"kitty litter").[1]

Causality: Water will cause the chemical to bead up and spread, increasing the surface

area for volatilization and contamination.

Collect: Scoop absorbed material into a wide-mouth jar. Label as hazardous solid waste.[1]

Regulatory Compliance (RCRA & EPA)
In the United States, Z-11-Tetradecenal falls into a regulatory nuance:

Not P- or U-Listed: It is not specifically listed by name in 40 CFR 261.33 (unlike Acrolein or

Formaldehyde).[1]

Characteristic Waste (D001): If the flash point of your specific waste mixture is <60°C

(140°F)—which is common if it is dissolved in hexane or acetone—it is regulated as D001

(Ignitable).[1]

Environmental Hazard: Even if it does not meet D001 criteria (i.e., pure substance with high

flash point), it must be managed as Non-RCRA Regulated Chemical Waste that requires

destruction due to aquatic toxicity.[1]

The "Drain Ban": Under no circumstances can this chemical be poured down the sink.[1] Most

municipal water treatment plants cannot effectively degrade long-chain aliphatic aldehydes,

leading to discharge into local waterways and potential fines under the Clean Water Act.[1]

Summary of Key Data
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Parameter Specification

Recommended Disposal
High-temperature incineration with afterburner

and scrubber.[1][2]

Forbidden Disposal
Sanitary sewer, trash (for free liquid),

evaporation.[1][2]

Waste Code (Mixture) D001 (if in flammable solvent).[1][2]

Storage for Disposal
Cool, dry, well-ventilated area.[1][2][3] Tightly

sealed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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